Cas no 1805430-47-0 (Methyl 2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805430-47-0
• MF: C₉H₅F₅INO₂
• MW: 381.037992238998
• CID: 4804255
• Update Time: 2025-10-28

Methyl 2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H5F5INO2/c1-18-8(17)4-5(9(12,13)14)3(15)2-16-6(4)7(10)11/h2,7H,1H3
• InChI Key： AWQABXCBPZGGIU-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(C(=O)OC)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-3-carboxylate

Methyl 2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805430-47-0): An Overview

Methyl 2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805430-47-0) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including difluoromethyl, iodo, and trifluoromethyl groups, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The difluoromethyl group in Methyl 2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-3-carboxylate is known for its ability to enhance the metabolic stability and bioavailability of molecules. This feature is particularly important in drug development, where compounds with improved pharmacokinetic properties are highly sought after. The presence of the iodo group further adds to the compound's versatility, as it can be readily substituted or removed in subsequent synthetic steps, making it an excellent building block for the synthesis of more complex molecules.

The trifluoromethyl group is another key feature of this compound. It is well-known for its electron-withdrawing properties, which can significantly influence the electronic structure and reactivity of the molecule. This group has been extensively studied in the context of drug design, where it can enhance the potency and selectivity of therapeutic agents. The combination of these functional groups in Methyl 2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-3-carboxylate makes it a valuable starting material for the development of novel drugs targeting various diseases.

Recent research has highlighted the potential applications of Methyl 2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-3-carboxylate in the treatment of cancer. Studies have shown that compounds derived from this intermediate exhibit potent antitumor activity against a variety of cancer cell lines. The mechanism of action involves multiple pathways, including inhibition of cell proliferation, induction of apoptosis, and modulation of signaling pathways involved in cancer progression. These findings underscore the importance of this compound as a lead structure for further drug development efforts.

In addition to its potential in oncology, Methyl 2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-3-carboxylate has also been explored for its use in the treatment of infectious diseases. Research has demonstrated that derivatives of this compound possess broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The unique combination of functional groups in this molecule allows for the fine-tuning of its antibacterial properties, making it a promising candidate for the development of new antibiotics to combat drug-resistant pathogens.

The synthetic accessibility of Methyl 2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-3-carboxylate is another factor that contributes to its appeal as a research tool and intermediate. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These methods typically involve multistep processes that incorporate selective functionalization and protection strategies to ensure high yields and purity. The availability of robust synthetic protocols facilitates its use in high-throughput screening and combinatorial chemistry approaches, accelerating the discovery and optimization of new bioactive molecules.

From a safety perspective, Methyl 2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-3-carboxylate is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with appropriate precautions to ensure worker safety and environmental protection. Proper storage conditions, such as maintaining a dry and cool environment, are recommended to preserve its integrity and prevent degradation.

In conclusion, Methyl 2-(difluoromethyl)-5-iodo-4-(trifluoromethy lpyridine-3-carboxylate (CAS No. 1805430-47-0) represents a versatile and promising compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive starting material for the development of novel therapeutic agents targeting cancer, infectious diseases, and other medical conditions. As research continues to advance our understanding of this compound's biological activities and synthetic applications, it is likely to play an increasingly important role in the discovery and development of new drugs.